1-(ethylsulfonyl)-N-(2-furylmethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(furan-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C13H20N2O4S/c1-2-20(17,18)15-7-3-5-11(10-15)13(16)14-9-12-6-4-8-19-12/h4,6,8,11H,2-3,5,7,9-10H2,1H3,(H,14,16)
• InChI Key: AAQAQUBLCFRWOM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NCC2=CC=CO2
• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol

Description

1-(ethylsulfonyl)-N-(2-furylmethyl)-3-piperidinecarboxamide, commonly known as E-4031, is a chemical compound that is widely used in scientific research. It is a potassium channel blocker that has been extensively studied for its effects on the cardiovascular system. E-4031 has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

E-4031 blocks the Ikr channel by binding to a specific site on the channel protein. This results in a prolongation of the cardiac action potential and an increase in the duration of the QT interval on the electrocardiogram. This can lead to the development of arrhythmias, particularly torsades de pointes, which is a potentially life-threatening ventricular arrhythmia.
Biochemical and Physiological Effects:
In addition to its effects on the cardiac action potential, E-4031 has been shown to have a variety of other biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of human glioma cells and to induce apoptosis in these cells. It has also been shown to inhibit the release of cytokines from activated human monocytes, suggesting a potential role in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of E-4031 is its specificity for the Ikr channel. This makes it a valuable tool for studying the role of this channel in cardiac physiology and pharmacology. However, its potential to induce arrhythmias also makes it a potentially dangerous compound to work with. Careful attention must be paid to dosage and experimental conditions to ensure that the compound is used safely and effectively.

Future Directions

There are many potential future directions for research involving E-4031. One area of interest is the role of the Ikr channel in the development of arrhythmias and other cardiac disorders. Another area of interest is the potential use of E-4031 as a therapeutic agent in the treatment of inflammatory disorders and cancer. Further research is needed to fully understand the mechanisms underlying the effects of E-4031 and to explore its potential therapeutic applications.

Scientific Research Applications

E-4031 is widely used in scientific research, particularly in the fields of cardiovascular physiology and pharmacology. It has been shown to be a potent inhibitor of the rapid delayed rectifier potassium current (Ikr) in cardiac myocytes, which plays a critical role in regulating the repolarization of the cardiac action potential. This makes E-4031 a valuable tool for studying the mechanisms underlying arrhythmias and other cardiac disorders.